
Safety and Handling of 5-Formyl-2-
methoxybenzoic Acid: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Formyl-2-methoxybenzoic acid

Cat. No.: B1276804 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling

precautions for 5-Formyl-2-methoxybenzoic acid (CAS No: 84923-70-6). The information

presented is intended to equip laboratory personnel with the necessary knowledge to handle

this compound safely, minimize exposure risks, and respond effectively to emergencies. This

document synthesizes data from safety data sheets, and general chemical safety literature.

Hazard Identification and Classification
5-Formyl-2-methoxybenzoic acid is classified as a hazardous substance according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary

hazards associated with this compound are skin irritation, serious eye irritation, and respiratory

irritation. It may also be harmful if swallowed.[1]

GHS Hazard Summary
The following table summarizes the GHS classification for 5-Formyl-2-methoxybenzoic acid.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Skin Irritation Category 2 H315: Causes skin irritation[1]

Serious Eye Irritation Category 2A
H319: Causes serious eye

irritation[1]

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation[1]

Pictograms and Signal Word
Pictogram:

alt text

Signal Word:Warning

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is crucial for its safe

handling and storage.

Property Value

CAS Number 84923-70-6[1]

Molecular Formula C₉H₈O₄[1]

Molecular Weight 180.16 g/mol [1]

Appearance Solid

pKa (Predicted) 3.74 ± 0.10[2]

Solubility Slightly soluble (2 g/L at 25 °C)[2]

Safe Handling and Storage

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/5-Formyl-2-methoxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Formyl-2-methoxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Formyl-2-methoxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Formyl-2-methoxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Formyl-2-methoxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Formyl-2-methoxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Formyl-2-methoxybenzoic-acid
https://www.guidechem.com/encyclopedia/5-formyl-2-methoxybenzoic-acid-dic425996.html
https://www.guidechem.com/encyclopedia/5-formyl-2-methoxybenzoic-acid-dic425996.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Adherence to proper handling and storage protocols is paramount to ensure the safety of

laboratory personnel and the integrity of the research.

Personal Protective Equipment (PPE)
A risk assessment should always be conducted before handling 5-Formyl-2-methoxybenzoic
acid to determine the appropriate level of PPE. The following diagram outlines the

recommended PPE.

Personal Protective Equipment (PPE)

Lab Coat

Chemical-Resistant Gloves
(e.g., Nitrile)

Safety Glasses with
Side Shields or Goggles

Respiratory Protection
(Use in a fume hood or with

 a dust mask if handling large quantities
 or generating dust)

Handling
5-Formyl-2-methoxybenzoic acid

Always Wear

Always Wear

Always Wear

As Needed

Click to download full resolution via product page

Figure 1: Recommended Personal Protective Equipment (PPE).

Handling Procedures
Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize

inhalation of dust.

Avoid Contact: Prevent contact with skin, eyes, and clothing.
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Hygiene: Wash hands thoroughly with soap and water after handling. Do not eat, drink, or

smoke in the work area.

Dust Control: Minimize dust generation and accumulation.

Storage Conditions
Container: Store in a tightly closed, original container.

Environment: Keep in a cool, dry, and well-ventilated place.

Incompatibilities: Store away from strong oxidizing agents.

Atmosphere: For long-term storage, an inert atmosphere is recommended.

Emergency Procedures
Prompt and appropriate action is critical in the event of an emergency involving 5-Formyl-2-
methoxybenzoic acid.

First-Aid Measures
The following table outlines the immediate first-aid procedures.
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Exposure Route First-Aid Protocol

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids occasionally. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill Response Protocol
For minor spills, trained laboratory personnel equipped with appropriate PPE can follow the

protocol below. For major spills, evacuate the area and contact emergency services.
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Spill Occurs

Don Appropriate PPE

Contain the Spill
(Use absorbent pads or dikes)

Absorb the Material
(Use inert absorbent material

like vermiculite or sand)

Collect Absorbed Material
(Use non-sparking tools)

Decontaminate the Area
(Wash with soap and water)

Dispose of Waste
(Follow hazardous waste disposal guidelines)

Report the Incident

Click to download full resolution via product page

Figure 2: Minor Spill Response Workflow.

Toxicology and Biological Effects
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Acute Toxicity
Quantitative data on the acute toxicity (e.g., LD50, LC50) of 5-Formyl-2-methoxybenzoic acid
is not readily available in the public domain. However, the GHS classification of "Harmful if

swallowed" indicates a potential for acute toxicity upon ingestion.[1]

Biological Activity and Signaling Pathways
Currently, there is a lack of specific studies detailing the mechanism of action or the biological

signaling pathways directly affected by 5-Formyl-2-methoxybenzoic acid. However, based on

the activity of structurally related compounds, some potential areas for investigation can be

hypothesized. It is crucial to note that these are not confirmed activities of 5-Formyl-2-
methoxybenzoic acid and require experimental validation.

Potential for Anti-inflammatory or Anti-allergic Activity: A structurally similar compound, 2-

hydroxy-3-methoxybenzoic acid, has been shown to attenuate mast cell-mediated allergic

reactions by modulating the FcεRI signaling pathway.[3] This suggests that 5-Formyl-2-
methoxybenzoic acid could potentially interact with signaling cascades involved in immune

responses.

Potential for Anti-tumor Activity: Another related compound, 4-(3,4,5-

trimethoxyphenoxy)benzoic acid, has demonstrated the ability to induce apoptosis in breast

cancer cells through the modulation of cyclins, p53, and MAP kinases signaling pathways.[4]

This raises the possibility that 5-Formyl-2-methoxybenzoic acid might also possess

cytotoxic or cell cycle-modulating properties.

Potential as an Enzyme Inhibitor: Benzoic acid derivatives are a common scaffold in the

development of enzyme inhibitors. For instance, various substituted benzoic acids have

been investigated as inhibitors of histone acetyltransferases (HATs).[5][6][7][8][9]

The following diagram illustrates a hypothetical interaction based on the known activity of a

related compound, highlighting the need for further research.
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Figure 3: Hypothetical Signaling Interactions for Further Research.

Reactivity and Stability
Chemical Stability
5-Formyl-2-methoxybenzoic acid is generally stable under recommended storage conditions.

Incompatible Materials
Strong Oxidizing Agents: Avoid contact with strong oxidizing agents, which can lead to

vigorous reactions.

Hazardous Decomposition Products
Specific data on the thermal decomposition products of 5-Formyl-2-methoxybenzoic acid are

not available. However, upon heating to decomposition, it may emit carbon monoxide and

carbon dioxide. The thermal decomposition of benzoic acid is known to produce benzene and
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carbon dioxide at high temperatures.[10] The presence of the methoxy and formyl groups may

lead to the formation of other aromatic and aliphatic fragments.

Disposal Considerations
All waste materials containing 5-Formyl-2-methoxybenzoic acid must be disposed of in

accordance with local, state, and federal regulations for hazardous waste.

Waste Disposal Protocol
Collection: Collect waste in a designated, properly labeled, and sealed container.

Segregation: Do not mix with incompatible waste streams.

Disposal: Arrange for disposal by a licensed hazardous waste disposal company. Do not

dispose of down the drain or in the regular trash.

Environmental Information
Ecotoxicity
Specific ecotoxicity data for 5-Formyl-2-methoxybenzoic acid is not available. However,

given that it is an aromatic carboxylic acid, it is prudent to prevent its release into the

environment. Aromatic aldehydes can exhibit toxicity to aquatic organisms.[11][12]

Persistence and Degradability
Information on the persistence and biodegradability of 5-Formyl-2-methoxybenzoic acid is

not readily available. However, some substituted benzoic acids are known to be biodegradable.

Experimental Protocols
The following are general experimental protocols for handling 5-Formyl-2-methoxybenzoic
acid. These should be adapted to specific experimental conditions and supplemented with a

thorough risk assessment.

Protocol for Weighing and Preparing Solutions
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Preparation: Ensure the work area (e.g., balance, fume hood) is clean and free of

contaminants.

PPE: Don appropriate PPE as outlined in Section 3.1.

Weighing:

Perform all weighing operations within a chemical fume hood or a ventilated balance

enclosure to minimize dust inhalation.

Use a tared, appropriate container for weighing.

Carefully transfer the solid using a spatula, avoiding dust generation.

Clean any spills on the balance immediately with a damp cloth, which should then be

disposed of as hazardous waste.

Solution Preparation:

Add the weighed solid to the desired solvent in a suitable flask or beaker within a chemical

fume hood.

Stir or sonicate to dissolve, as needed. Be aware that the solubility is limited in water.

Cleanup:

Clean all equipment used for weighing and solution preparation.

Dispose of any contaminated materials (e.g., weighing paper, gloves) as hazardous waste.

Wash hands thoroughly.

Protocol for Quenching a Reaction Mixture
Cooling: Ensure the reaction mixture is cooled to an appropriate temperature before

quenching.

PPE: Wear appropriate PPE, including a face shield if there is a risk of splashing.
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Quenching Agent: Slowly and carefully add the quenching agent (e.g., water, saturated

aqueous solution) to the reaction mixture with stirring in a chemical fume hood. Be mindful of

any potential exothermic reactions.

Workup: Proceed with the standard aqueous workup, being aware that the compound and its

byproducts are now in the aqueous and organic layers.

Waste Disposal: Dispose of all aqueous and organic waste in appropriately labeled

hazardous waste containers.

This guide is intended to provide a foundation for the safe handling of 5-Formyl-2-
methoxybenzoic acid. It is not a substitute for a comprehensive risk assessment, which must

be performed for any new experiment. Always consult the most recent Safety Data Sheet and

relevant safety literature before commencing work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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